3-ethoxy-4-fluoro-N-(2-methylcyclohexyl)benzenesulfonamide
Overview
Description
3-ethoxy-4-fluoro-N-(2-methylcyclohexyl)benzenesulfonamide (EFMC) is a sulfonamide derivative that has been extensively studied for its potential use in medicinal chemistry. EFMC is a novel compound that exhibits a unique set of properties that make it a promising candidate for further research in the field of drug development.
Mechanism of Action
3-ethoxy-4-fluoro-N-(2-methylcyclohexyl)benzenesulfonamide exhibits its biological activity through the inhibition of various enzymes. It has been shown to inhibit carbonic anhydrases, which are enzymes that play a key role in the regulation of pH balance in the body. This compound has also been shown to inhibit metalloproteinases, which are enzymes that play a key role in the degradation of extracellular matrix proteins. Additionally, this compound has been shown to inhibit proteases, which are enzymes that play a key role in the degradation of proteins.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to exhibit potent inhibitory activity against several enzymes, which suggests that it may have potential therapeutic applications in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One advantage of 3-ethoxy-4-fluoro-N-(2-methylcyclohexyl)benzenesulfonamide is its potent inhibitory activity against several enzymes. This makes it a promising candidate for further research in the field of drug development. However, one limitation of this compound is its relatively complex synthesis method, which may make it more difficult to produce in large quantities.
Future Directions
There are several future directions for research on 3-ethoxy-4-fluoro-N-(2-methylcyclohexyl)benzenesulfonamide. One potential area of research is the development of this compound-based drugs for the treatment of various diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound. Finally, the synthesis of this compound may be further optimized to yield higher purity and higher yield.
Synthesis Methods
The synthesis of 3-ethoxy-4-fluoro-N-(2-methylcyclohexyl)benzenesulfonamide involves the reaction of 3-ethoxy-4-fluorobenzenesulfonyl chloride with 2-methylcyclohexylamine. The resulting product is then purified through a series of chromatographic techniques to obtain pure this compound. The synthesis of this compound has been optimized to yield high purity and high yield.
Scientific Research Applications
3-ethoxy-4-fluoro-N-(2-methylcyclohexyl)benzenesulfonamide has been extensively studied for its potential use in medicinal chemistry. It has been shown to exhibit potent inhibitory activity against several enzymes, including carbonic anhydrases, metalloproteinases, and proteases. This compound has also been shown to exhibit antibacterial and antifungal activity.
properties
IUPAC Name |
3-ethoxy-4-fluoro-N-(2-methylcyclohexyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22FNO3S/c1-3-20-15-10-12(8-9-13(15)16)21(18,19)17-14-7-5-4-6-11(14)2/h8-11,14,17H,3-7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLRNIGHOFPEVMO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)S(=O)(=O)NC2CCCCC2C)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22FNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3,4-Dimethylphenyl)-3-[2-(4-methylphenyl)-2-oxoethyl]sulfanylpyrazin-2-one](/img/structure/B2899583.png)
![[1-(1,1-Difluoroethyl)cyclobutyl]methanesulfonamide](/img/structure/B2899585.png)
![1-(Benzo[d][1,3]dioxol-5-yl)-3-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)urea](/img/structure/B2899586.png)
![5-(4-methylbenzyl)-6a,7,8,9-tetrahydropyrido[3,2-e]pyrrolo[1,2-a]pyrazin-6(5H)-one](/img/structure/B2899590.png)
![N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2,4-dioxo-3-phenyl-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)acetamide](/img/no-structure.png)